Cas no 2866319-25-5 (2-Oxaspiro[3.3]heptane-6-carbonitrile, 6-(1-methylethyl)- )

• Product Name: 2-Oxaspiro[3.3]heptane-6-carbonitrile, 6-(1-methylethyl)-
• CAS No: 2866319-25-5
• MF: C₁₀H₁₅NO
• MW: 165.232202768326
• CID: 5562708
• Update Time: 2025-07-16

2-Oxaspiro[3.3]heptane-6-carbonitrile, 6-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 6-(1-Methylethyl)-2-oxaspiro[3.3]heptane-6-carbonitrile (ACI)
• 2-Oxaspiro[3.3]heptane-6-carbonitrile, 6-(1-methylethyl)-

• Inchi： 1S/C10H15NO/c1-8(2)10(5-11)3-9(4-10)6-12-7-9/h8H,3-4,6-7H2,1-2H3
• InChI Key： ZHFFVLLOLSTFIM-UHFFFAOYSA-N
• SMILES： N#CC1(CC2(COC2)C1)C(C)C

Additional information on 2-Oxaspiro[3.3]heptane-6-carbonitrile, 6-(1-methylethyl)-

Research Brief on 2-Oxaspiro[3.3]heptane-6-carbonitrile, 6-(1-methylethyl)- (CAS: 2866319-25-5)

The compound 2-Oxaspiro[3.3]heptane-6-carbonitrile, 6-(1-methylethyl)- (CAS: 2866319-25-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies have highlighted the spirocyclic framework of 2-Oxaspiro[3.3]heptane-6-carbonitrile as a promising scaffold for the development of novel bioactive molecules. The presence of the nitrile group and the isopropyl substitution at the 6-position enhances its reactivity and potential for derivatization, making it a valuable intermediate in medicinal chemistry. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of kinase inhibitors, showcasing its role in targeting cancer-related pathways.

In terms of synthesis, advances in catalytic methods have improved the efficiency of producing 2-Oxaspiro[3.3]heptane-6-carbonitrile derivatives. A recent paper in Organic Letters (2024) described a palladium-catalyzed cyclization approach that yields the compound with high enantioselectivity, addressing previous challenges in stereocontrol. This methodological breakthrough is expected to accelerate its adoption in drug discovery pipelines.

Preliminary biological evaluations indicate that derivatives of 2-Oxaspiro[3.3]heptane-6-carbonitrile exhibit moderate to high activity against inflammatory targets such as COX-2 and 5-LOX, as reported in a 2024 Bioorganic & Medicinal Chemistry study. However, further in vivo studies are required to validate its pharmacokinetic properties and toxicity profile. The compound's potential as a CNS-active agent is also under investigation, with early data suggesting blood-brain barrier permeability.

In conclusion, 2-Oxaspiro[3.3]heptane-6-carbonitrile, 6-(1-methylethyl)- represents a versatile building block with growing importance in pharmaceutical research. Its unique spirocyclic architecture and functional group compatibility position it as a key player in the development of next-generation therapeutics. Ongoing research efforts are expected to further elucidate its full therapeutic potential and optimize its synthetic accessibility for industrial-scale applications.